4-[2-[5,5-dimethyl-8-(4-methylphenyl)-6H-naphthalen-2-yl]ethynyl]benzoic acid

• IUPAC Name: 4-[2-[5,5-dimethyl-8-(4-methylphenyl)-6H-naphthalen-2-yl]ethynyl]benzoic acid
• InChI: InChI=1S/C28H24O2/c1-19-4-11-22(12-5-19)24-16-17-28(2,3)26-15-10-21(18-25(24)26)7-6-20-8-13-23(14-9-20)27(29)30/h4-5,8-16,18H,17H2,1-3H3,(H,29,30)
• InChI Key: NCEQLLNVRRTCKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CCC(C3=C2C=C(C=C3)C#CC4=CC=C(C=C4)C(=O)O)(C)C
• Molecular Formula: C28H24O2
• DSSTOX Substance ID: DTXSID5040962
• Molecular Weight: 392.5 g/mol
• CAS RN: 171746-21-7

Description

AGN 193109 is a highly effective antagonist of retinoic acid receptors. It is a retinoid analog that specifically inhibits the activity of retinoic acid receptors alpha, beta, and gamma with dissociation constants of 2 nanomolar, 2 nanomolar, and 3 nanomolar, respectively . This compound does not bind to or transactivate through any of the retinoid X receptors .

Scientific Research Applications

AGN 193109 has a wide range of scientific research applications, including:

Chemistry: It is used as a click chemistry reagent due to its alkyne group.

Biology: AGN 193109 promotes the differentiation of mouse embryonic stem cells into paraxial mesoderm.

Medicine: It is employed to block retinoic acid receptor-mediated physiological and pathological processes in vivo, such as reducing cutaneous toxicity induced by all-trans retinoic acid.

Industry: AGN 193109 is used in the development of various bioactive compound libraries and as a research tool in drug discovery.

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Mechanism of Action

AGN 193109 exerts its effects by acting as a specific and highly effective antagonist of retinoic acid receptors. It binds to retinoic acid receptors alpha, beta, and gamma with high affinity, preventing the activation of these receptors by retinoic acid . This inhibition blocks the transcriptional activity induced by retinoic acid, thereby modulating various cellular processes .

Biochemical Analysis

Biochemical Properties

AGN 193109 functions as a potent antagonist of retinoic acid receptors (RARs), specifically targeting RARα, RARβ, and RARγ with dissociation constants (Kd) of 2 nM, 2 nM, and 3 nM, respectively . It exhibits no significant affinity for retinoid X receptors (RXRs). AGN 193109 interacts with RARs to inhibit the binding of natural retinoids, thereby blocking the downstream signaling pathways that regulate gene expression and cellular responses .

Cellular Effects

AGN 193109 has been shown to influence various cellular processes. In human ectocervical epithelial cells, AGN 193109 effectively antagonizes the action of retinoids, leading to changes in cell morphology, suppression of proliferation, and modulation of cytokeratin expression . Additionally, AGN 193109 promotes the differentiation of mouse embryonic stem cells into paraxial mesoderm and suppresses calcification in primary human cardiovascular smooth muscle cells .

Molecular Mechanism

At the molecular level, AGN 193109 exerts its effects by binding to RARs and preventing the activation of these receptors by natural retinoids. This inhibition disrupts the retinoid-induced transcriptional activation of target genes, leading to altered gene expression profiles . AGN 193109 does not bind to RXRs, ensuring its specificity for RAR-mediated pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of AGN 193109 have been observed to change over time. The compound is stable when stored at -20°C and maintains its activity for extended periods . Long-term studies have shown that AGN 193109 can induce cleft palate or frontonasal dysplasia and eye malformations in fetuses of pregnant mice following a single oral dose . These findings highlight the importance of temporal considerations in the application of AGN 193109 in research.

Dosage Effects in Animal Models

The effects of AGN 193109 vary with different dosages in animal models. At low doses, AGN 193109 effectively antagonizes retinoid action without significant adverse effects . At higher doses, toxic effects such as cleft palate and eye malformations have been observed in animal studies . These dosage-dependent effects underscore the need for careful dose optimization in experimental settings.

Metabolic Pathways

AGN 193109 is involved in metabolic pathways that regulate retinoid signaling. It interacts with enzymes and cofactors that modulate the synthesis and degradation of retinoic acid, thereby influencing the levels of active retinoids in cells . The compound’s ability to inhibit RARs plays a crucial role in altering metabolic flux and retinoid homeostasis.

Transport and Distribution

Within cells and tissues, AGN 193109 is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate the localization and accumulation of AGN 193109 in target tissues, where it exerts its antagonistic effects on RARs . The compound’s distribution is influenced by its chemical properties, including solubility and stability.

Subcellular Localization

AGN 193109 is localized in specific subcellular compartments, where it interacts with RARs to modulate their activity. The compound’s targeting signals and post-translational modifications direct it to particular organelles, ensuring its effective inhibition of retinoid signaling pathways . This subcellular localization is critical for the precise regulation of gene expression and cellular responses.

Preparation Methods

AGN 193109 is synthesized through a series of chemical reactions involving the incorporation of an alkyne group, which allows it to undergo copper-catalyzed azide-alkyne cycloaddition with molecules containing azide groups . The specific synthetic routes and industrial production methods are proprietary and not publicly disclosed in detail.

Chemical Reactions Analysis

AGN 193109 undergoes several types of chemical reactions, including:

Substitution Reactions: It contains an alkyne group that can participate in copper-catalyzed azide-alkyne cycloaddition reactions.

Oxidation and Reduction Reactions: While specific details on oxidation and reduction reactions are not extensively documented, its structure suggests potential reactivity under certain conditions.

Common Reagents and Conditions: Copper catalysts are commonly used in its reactions, particularly for azide-alkyne cycloaddition.

Major Products: The major products formed from these reactions depend on the specific reactants used in the cycloaddition process.

Comparison with Similar Compounds

AGN 193109 is unique due to its high specificity and affinity for retinoic acid receptors. Similar compounds include:

BMS 195614: A selective retinoic acid receptor alpha antagonist that displays photoprotective properties against toxic blue light exposure.

TTNPB: An agonist of retinoic acid receptors that can be antagonized by AGN 193109.

All-trans retinoic acid: A natural ligand for retinoic acid receptors with lower affinity compared to AGN 193109.

AGN 193109 stands out due to its complete specificity for retinoic acid receptors and its ability to inhibit retinoic acid-induced transcriptional activity with higher potency than other antagonists .

Synthesis routes and methods I

Procedure details

A solution of 142.6 mg (0.339 mmol) of ethyl 4-[(5,6-dihydro-5,5-dimethyl-8-(4-methylphenyl)-2-naphthalenyl)ethynyl]benzoate (Compound 1) and 35.6 mg (0.848 mmol) of LiOH—H2O in 12 ml of THF/water (4:1, v/v), was stirred overnight at room temperature. The reaction mixture was extracted with hexanes, and the hexane fraction extracted with 5% aqueous NaOH. The aqueous layers were combined and acidified with 1M HCl, and then extracted with EtOAc and Et2O. The combined organic layers were dried over Na2SO4 and concentrated in vacuo to give the title compound as a colorless solid. 1H NMR (d6-DMSO): δ 7.91 (2H, d, J=8.4 Hz), 7.60 (2H, d, J=8.4 Hz), 7.47 (2H, s), 7.23 (4H, q, J=8.1 Hz), 7.01 (1H, s), 6.01 (1H, t, J=4.6 Hz), 2.35 (3H, s), 2.33 (2H, d, J=4.8 Hz), 1.30 (6H, s).

Synthesis routes and methods II

Procedure details

A solution of 142.6 mg (0.339 mmol) of ethyl 4-[(5,6-dihydro-5,5-dimethyl-8-(4-methylphenyl)-2-naphthalenyl)ethynyl]benzoate (Compound 1) and 35.6 mg (0.848 mmol) of LiOH--H2O in 12 ml of THF/water (4:1, v/v), was stirred overnight at room temperature. The reaction mixture was extracted with hexanes, and the hexane fraction extracted with 5% aqueous NaOH. The aqueous layers were combined and acidified with 1M HCl, and then extracted with EtOAc and Et2O. The combined organic layers were dried over Na2SO4 and concentrated in vacuo to give the title compound as a colorless solid. 1H NMR (d6 -DMSO): δ 7.91 (2H, d, J=8.4 Hz), 7.60 (2H, d, J=8.4 Hz), 7.47 (2H, s), 7.23 (4H, q, J=8.1 Hz), 7.01 (1H, s), 6.01 (1H, t, J=4.6 Hz), 2.35 (3H, s), 2.33 (2H, d, J=4.8 Hz), 1.30 (6H, s).